Cas no 1185312-85-9 (N-[1-(3-Chlorophenyl)ethyl]-3-piperidinemethanamine hydrochloride)

• Product Name: N-[1-(3-Chlorophenyl)ethyl]-3-piperidinemethanamine hydrochloride
• CAS No: 1185312-85-9
• MF: C₁₄H₂₂Cl₂N₂
• MW: 289.243881702423
• CID: 1003710
• PubChem ID: 45786457
• Update Time: 2025-06-10

N-[1-(3-Chlorophenyl)ethyl]-3-piperidinemethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[1-(3-Chlorophenyl)ethyl]-3-piperidinemethanamine hydrochloride
• 1-(3-chlorophenyl)-N-(piperidin-3-ylmethyl)ethanamine,hydrochloride
• [1-(3-Chloro-phenyl)-ethyl]-piperidin-3-ylmethyl-amine hydrochloride
• 1-(3-chlorophenyl)-N-(piperidin-3-ylmethyl)ethan-1-amine hydrochloride
• 1-(3-Chlorophenyl)-N-(piperidin-3-ylmethyl)ethanaminehydrochloride
• 1185312-85-9
• AKOS015941577
• DB-300215
• 1-(3-chlorophenyl)-N-(piperidin-3-ylmethyl)ethanamine;hydrochloride
• 1-(3-Chlorophenyl)-N-(piperidin-3-ylmethyl)ethanamine hydrochloride
• [1-(3-Chloro-phenyl)-ethyl ]-piperidin-3-ylmethyl-amine hydrochloride
• DTXSID70671347
• 1-(3-Chlorophenyl)-N-[(piperidin-3-yl)methyl]ethan-1-amine--hydrogen chloride (1/1)

• MDL： MFCD11215267
• Inchi： 1S/C14H21ClN2.ClH/c1-11(13-5-2-6-14(15)8-13)17-10-12-4-3-7-16-9-12;/h2,5-6,8,11-12,16-17H,3-4,7,9-10H2,1H3;1H
• InChI Key： KTGGMWQHKLPFOM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C)NCC1CNCCC1.Cl

Computed Properties

• Exact Mass: 288.1160041g/mol
• Monoisotopic Mass: 288.1160041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

N-[1-(3-Chlorophenyl)ethyl]-3-piperidinemethanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on N-[1-(3-Chlorophenyl)ethyl]-3-piperidinemethanamine hydrochloride

N-[1-(3-Chlorophenyl)ethyl]-3-piperidinemethanamine hydrochloride: A Comprehensive Overview

N-[1-(3-Chlorophenyl)ethyl]-3-piperidinemethanamine hydrochloride is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1185312-85-9, has garnered attention due to its structural properties and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of N-[1-(3-Chlorophenyl)ethyl]-3-piperidinemethanamine hydrochloride consists of a piperidine ring substituted with a 1-(3-chlorophenyl)ethyl group and an amine functional group. This configuration suggests potential interactions with biological targets, particularly in the realm of central nervous system (CNS) pharmacology. The presence of the chlorophenyl moiety may contribute to its binding affinity for certain receptors, while the piperidine ring is a common pharmacophore in many drugs.

Recent research has explored the pharmacological profile of analogs with similar structural motifs. Studies indicate that compounds featuring piperidine rings often exhibit properties such as analgesic, antipsychotic, and antidepressant effects. The specific substitution pattern in N-[1-(3-Chlorophenyl)ethyl]-3-piperidinemethanamine hydrochloride may influence its efficacy and selectivity for particular therapeutic indications. For instance, modifications at the 3-position of the piperidine ring can significantly alter receptor binding affinity and metabolic stability.

In vitro studies have begun to elucidate the interactions of this compound with various biological targets. Preliminary data suggest that it may interact with neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in mood regulation and cognitive function. The chlorophenyl group, in particular, may play a role in modulating these interactions by influencing the compound's electronic properties and binding affinity.

The synthesis of N-[1-(3-Chlorophenyl)ethyl]-3-piperidinemethanamine hydrochloride involves multi-step organic reactions, including nucleophilic substitution, reduction, and salt formation. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are crucial for characterizing the compound's structure and purity.

The potential therapeutic applications of this compound are currently under investigation. Researchers are exploring its efficacy in treating neurological disorders, such as depression and anxiety disorders. The amine functional group provides a site for further derivatization, allowing for the creation of novel analogs with enhanced pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of new drug candidates based on this scaffold.

Regulatory considerations are also an important aspect of developing new pharmaceuticals. Compliance with Good Manufacturing Practices (GMP) ensures that N-[1-(3-Chlorophenyl)ethyl]-3-piperidinemethanamine hydrochloride is produced consistently and safely for clinical trials and eventual market release. Preclinical studies are necessary to evaluate its toxicity, pharmacokinetics, and pharmacodynamics before human testing can begin.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been used to predict the binding modes of this compound to biological targets, providing valuable insights into its potential therapeutic effects. These simulations help guide experimental design and optimize lead compounds for further development.

Ethical considerations are paramount in pharmaceutical research. Ensuring patient safety through rigorous testing protocols is essential before any new drug reaches the market. The development process involves careful evaluation of risks and benefits, with input from regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

The future prospects for N-[1-(3-Chlorophenyl)ethyl]-3-piperidinemethanamine hydrochloride remain promising as ongoing research continues to uncover its potential applications. Advances in synthetic chemistry and biotechnology are likely to enhance our ability to develop novel derivatives with improved therapeutic profiles. Collaborative efforts across academia, industry, and regulatory bodies will be crucial in bringing new treatments to patients who need them.